Cyclopropyl 4-methylbenzenesulfonate
Overview
Description
Cyclopropyl 4-methylbenzenesulfonate is a chemical compound with the molecular formula C10H12O3S and a molecular weight of 212.27 . It is used in the synthesis of various specialty chemicals, including nucleosides, nucleotides, phosphoramidites, and pharmaceutical intermediates .
Synthesis Analysis
A practical, economical, and scalable multi-gram synthesis of 1-vinylcyclopropyl 4-methylbenzenesulfonate has been described in the literature . This intermediate is crucial for the rapid and economical synthesis of alkylidenecyclopropanes, which provides access to a variety of alicyclic systems via metal-catalyzed higher-order carbocyclization and cycloisomerization reactions .Molecular Structure Analysis
The molecular structure of Cyclopropyl 4-methylbenzenesulfonate consists of a cyclopropyl group attached to a 4-methylbenzenesulfonate group . The exact structure can be found in various chemical databases .Scientific Research Applications
Synthesis of Alkylidenecyclopropanes
Cyclopropyl 4-methylbenzenesulfonate is instrumental in synthesizing alkylidenecyclopropanes. This process is essential for accessing various alicyclic systems through metal-catalyzed carbocyclization and cycloisomerization reactions. These reactions are critical for creating complex molecular structures used in pharmaceuticals and materials science (Ojo et al., 2014).
Molecular Orbital Study
The molecular structure and vibrational modes of the 4-methylbenzenesulfonate anion, a component of cyclopropyl 4-methylbenzenesulfonate, have been extensively studied using ab initio quantum chemical methods. This research aids in understanding the chemical behavior and potential applications of the compound in various scientific fields (Ristova et al., 1999).
Mechanism of Action
Safety and Hazards
While specific safety data for Cyclopropyl 4-methylbenzenesulfonate is not available, similar compounds like Propyl 4-Methylbenzenesulfonate are known to cause skin irritation, allergic skin reactions, and serious eye irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, to wash skin thoroughly after handling, and to wear protective gloves/eye protection/face protection .
Future Directions
The synthesis of Cyclopropyl 4-methylbenzenesulfonate is important for the rapid and economical synthesis of alkylidenecyclopropanes, which provides access to a variety of alicyclic systems via metal-catalyzed higher-order carbocyclization and cycloisomerization reactions . This suggests that future research may focus on optimizing the synthesis process and exploring new applications of the compound in the synthesis of other complex molecules.
properties
IUPAC Name |
cyclopropyl 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3S/c1-8-2-6-10(7-3-8)14(11,12)13-9-4-5-9/h2-3,6-7,9H,4-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKALFOPMXMTAQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl 4-methylbenzenesulfonate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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